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Compound of Interest

Compound Name: MC 1046
Cat. No.: B10800510
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Disposal Information

This document provides detailed procedural guidance for the safe and compliant disposal of
MC 1046, chemically identified as CHIR99021. Adherence to these protocols is critical for
ensuring laboratory safety and environmental protection.

Chemical and Physical Properties

A summary of the key quantitative data for CHIR99021 is presented below for easy reference.
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Property Value

CAS Number 252917-06-9[1][2]
Molecular Formula C22H18Cl2Ns[2]
Molecular Weight 465.34 g/mol [1][2]
Purity =295%(2]

ICs0 (GSK3a) 10 nM[2]

ICso (GSK3p) 6.7 nM[2]
Solubility in DMSO >23.27 mg/ml[3]
Solubility in Water Insoluble[3]
Solubility in Ethanol Insoluble[3]
Storage Temperature -20°C[4][5]

Experimental Protocols: Safe Disposal Workflow

The proper disposal of MC 1046 (CHIR99021) must be conducted in accordance with all
applicable country, federal, state, and local regulations.[6] The following steps provide a
general guideline for laboratory personnel.

Step 1: Personal Protective Equipment (PPE)

Before handling the material for disposal, ensure you are wearing appropriate personal
protective equipment. This includes:

o Safety glasses[1]
o Chemical-resistant gloves (ensure they are inspected before use)[1]
» Alaboratory coat or other protective clothing[1]

Step 2: Waste Collection
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Collect waste material in its original container or a clearly labeled, sealed container.[6] Do not
mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

Step 3: Labeling

Ensure the waste container is accurately labeled with the chemical name (CHIR99021) and
any relevant hazard information.

Step 4: Temporary Storage

Store the sealed waste container in a designated, well-ventilated area, away from incompatible
materials such as strong acids, alkalis, and oxidizing/reducing agents.[6]

Step 5: Final Disposal

Dispose of the contents and the container through an approved waste disposal plant or a
licensed hazardous waste management company.[6][7][8] Do not dispose of this chemical
down the drain or in general trash.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of MC 1046
(CHIR99021).
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Caption: Logical workflow for the safe disposal of MC 1046 (CHIR99021).

Hazard Information and Safety Precautions

While some safety data sheets (SDS) indicate that CHIR99021 is not classified as a hazardous
substance, others warn that it may be harmful if inhaled, ingested, or absorbed through the
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skin, and can cause irritation to the eyes, skin, and respiratory system.[6][7] One SDS even
states it can be "Fatal if swallowed".[7]

Given this information, it is imperative to handle this compound with care. Always work in a
well-ventilated area, preferably in a chemical fume hood.[1][6] Avoid creating dust. In case of a
spill, cover the spillage with a suitable absorbent material, sweep it up, and place it in an
appropriate container for disposal.[1]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][6]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[1]

e Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.[1]

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[6]

By following these procedures, researchers, scientists, and drug development professionals
can ensure the safe handling and disposal of MC 1046 (CHIR99021), thereby protecting
themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. CHIR-99021 | Cell Signaling Technology [cellsignal.com]

e 6. ubpbio.com [ubpbio.com]

e 7. stemcell.com [stemcell.com]

e 8. CHIR 99021 252917-06-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

e To cite this document. BenchChem. [Proper Disposal Procedures for MC 1046
(CHIR99021)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800510/docs#proper-disposal-procedures-for-mc-
1046-chir99021]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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